molecular formula C7H14ClF2NOS B6215971 (4,4-difluorocyclohexyl)(imino)methyl-lambda6-sulfanone hydrochloride CAS No. 2742657-19-6

(4,4-difluorocyclohexyl)(imino)methyl-lambda6-sulfanone hydrochloride

Cat. No.: B6215971
CAS No.: 2742657-19-6
M. Wt: 233.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4,4-difluorocyclohexyl)(imino)methyl-lambda6-sulfanone hydrochloride is a useful research compound. Its molecular formula is C7H14ClF2NOS and its molecular weight is 233.7. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (4,4-difluorocyclohexyl)(imino)methyl-lambda6-sulfanone hydrochloride involves the reaction of 4,4-difluorocyclohexylamine with carbon disulfide to form the corresponding dithiocarbamate. This intermediate is then reacted with chloroacetyl chloride to form the desired product.", "Starting Materials": [ "4,4-difluorocyclohexylamine", "Carbon disulfide", "Chloroacetyl chloride", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol" ], "Reaction": [ "Step 1: Dissolve 4,4-difluorocyclohexylamine in diethyl ether and add carbon disulfide dropwise with stirring. Maintain the reaction mixture at room temperature for 2 hours.", "Step 2: Add hydrochloric acid to the reaction mixture and extract the resulting dithiocarbamate with diethyl ether. Wash the organic layer with sodium hydroxide solution and dry over anhydrous sodium sulfate.", "Step 3: Dissolve the dithiocarbamate in methanol and add chloroacetyl chloride dropwise with stirring. Maintain the reaction mixture at room temperature for 4 hours.", "Step 4: Add hydrochloric acid to the reaction mixture and extract the product with diethyl ether. Wash the organic layer with sodium hydroxide solution and dry over anhydrous sodium sulfate.", "Step 5: Evaporate the solvent under reduced pressure to obtain the crude product. Purify the product by recrystallization from methanol to obtain (4,4-difluorocyclohexyl)(imino)methyl-lambda6-sulfanone hydrochloride." ] }

CAS No.

2742657-19-6

Molecular Formula

C7H14ClF2NOS

Molecular Weight

233.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.